Benzyl chlorides
Benzyl chlorides are a class of organic compounds characterized by the presence of a chlorine atom attached to the benzyl group, which is derived from benzene. These compounds have broad applications in organic synthesis due to their reactivity and versatility. They can serve as precursors for various functional groups including alcohols, amines, and thiols through nucleophilic substitution reactions. Benzyl chlorides are particularly useful in the pharmaceutical and agrochemical industries where they are employed in the synthesis of drugs and pesticides. Additionally, these compounds are utilized in the production of fragrances and flavorings due to their characteristic aroma profiles. The stability of benzyl chlorides under mild conditions makes them suitable for use in a wide range of chemical processes without requiring harsh reaction conditions.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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1-(chloromethyl)-2-iodo-benzene | 59473-45-9 | C7H6ClI |
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2-(Chloromethyl)benzaldehyde | 108683-62-1 | C8H7OCl |
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4-chloro-3-(chloromethyl)phenol | 222623-28-1 | C7H6Cl2O |
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1-(chloromethyl)-3-(methylsulfanyl)benzene | 90555-55-8 | C8H9ClS |
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1-(chloromethyl)-2,4-dimethylbenzene | 824-55-5 | C9H11Cl |
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3-(Chloromethyl)-5-(trifluoromethoxy)benzonitrile | 1215119-25-7 | C9H5ClF3NO |
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1-(chloromethyl)-4-fluoro-2-methylbenzene | 80141-92-0 | C8H8FCl |
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Boronic acid, [2-(chloromethyl)phenyl]- | 374551-13-0 | C7H8BO2Cl |
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1-(benzyloxy)-4-(chloromethyl)-2-methoxybenzene | 33688-50-5 | C15H15O2Cl |
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Benzeneacetic acid, 4-(chloromethyl)-, ethyl ester | 68767-29-3 | C11H13O2Cl |
Related Literature
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Martin Jensen Søe,Fridolin Okkels,David Sabourin,Massimo Alberti,Kim Holmstrøm,Martin Dufva Lab Chip, 2011,11, 3896-3907
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Aline D. de Araujo,Junxian Lim,Kai-Chen Wu,Huy N. Hoang,Huy T. Nguyen,David P. Fairlie RSC Chem. Biol., 2022,3, 895-904
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Li Yan,Jingjing Du,Chuanyong Jing Catal. Sci. Technol., 2016,6, 2419-2426
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U. Burghaus Phys. Chem. Chem. Phys., 2004,6, 4203-4207
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